![molecular formula C19H18N2O B5350542 5,6-dimethyl-1-(2-methyl-3-phenylacryloyl)-1H-benzimidazole](/img/structure/B5350542.png)
5,6-dimethyl-1-(2-methyl-3-phenylacryloyl)-1H-benzimidazole
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Overview
Description
5,6-dimethyl-1-(2-methyl-3-phenylacryloyl)-1H-benzimidazole, also known as DMBA, is a chemical compound that has been widely studied for its potential applications in scientific research. DMBA is a benzimidazole derivative that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in various research settings.
Mechanism of Action
5,6-dimethyl-1-(2-methyl-3-phenylacryloyl)-1H-benzimidazole is thought to exert its effects through the formation of DNA adducts, which can lead to mutations and ultimately the development of tumors. This compound has been shown to preferentially bind to guanine residues in DNA, leading to the formation of bulky adducts that can disrupt normal DNA replication and repair processes.
Biochemical and Physiological Effects:
In addition to its effects on DNA, this compound has also been shown to have a range of other biochemical and physiological effects. This compound has been shown to induce oxidative stress and inflammation, as well as alter the expression of various genes involved in cell proliferation and apoptosis.
Advantages and Limitations for Lab Experiments
One advantage of using 5,6-dimethyl-1-(2-methyl-3-phenylacryloyl)-1H-benzimidazole in laboratory experiments is its ability to induce tumors in animal models, making it a valuable tool for studying cancer development and progression. However, this compound also has some limitations, including its potential toxicity and the fact that it may not accurately reflect the mechanisms of cancer development in humans.
Future Directions
There are many potential future directions for research involving 5,6-dimethyl-1-(2-methyl-3-phenylacryloyl)-1H-benzimidazole. One area of interest is the development of new treatments for cancer that target the specific mechanisms by which this compound induces tumors. Additionally, researchers may continue to study the biochemical and physiological effects of this compound, in order to better understand its potential applications in various research settings. Finally, the development of new methods for synthesizing this compound may also be an area of future research, as this could lead to more efficient and cost-effective production of this compound.
Synthesis Methods
5,6-dimethyl-1-(2-methyl-3-phenylacryloyl)-1H-benzimidazole can be synthesized using a variety of methods. One common method involves the reaction of 2-methyl-3-phenylacrylic acid with o-phenylenediamine in the presence of a dehydrating agent such as phosphorus oxychloride. The resulting product is then further reacted with methyl iodide to yield this compound.
Scientific Research Applications
5,6-dimethyl-1-(2-methyl-3-phenylacryloyl)-1H-benzimidazole has been studied for its potential applications in a variety of scientific research settings. One area of research in which this compound has been particularly promising is in the field of cancer research. This compound has been shown to induce tumors in various animal models, making it a valuable tool for studying the mechanisms of cancer development and progression.
properties
IUPAC Name |
(E)-1-(5,6-dimethylbenzimidazol-1-yl)-2-methyl-3-phenylprop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O/c1-13-10-17-18(11-14(13)2)21(12-20-17)19(22)15(3)9-16-7-5-4-6-8-16/h4-12H,1-3H3/b15-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDGWNXBLOZFFEZ-OQLLNIDSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)N(C=N2)C(=O)C(=CC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC2=C(C=C1C)N(C=N2)C(=O)/C(=C/C3=CC=CC=C3)/C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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